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Compound of Interest

Compound Name: 4-Bromobenzamide

Cat. No.: B181206 Get Quote

4-Bromobenzamide: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the chemical compound

4-Bromobenzamide, including its CAS number, core physical properties, detailed experimental

protocols for its synthesis, and an overview of its relevance in biological signaling pathways.

Core Data Presentation
Chemical Identifiers

Identifier Value

CAS Number 698-67-9[1][2][3][4]

Molecular Formula C7H6BrNO[1][2][3]

IUPAC Name 4-bromobenzamide[3]

Synonyms p-Bromobenzamide, Benzamide, 4-bromo-[2]

Physicochemical Properties
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Property Value Source

Molecular Weight 200.03 g/mol [1][4][5]
ChemScene, Sigma-Aldrich,

gsrs

Melting Point 190-193 °C Sigma-Aldrich

Appearance
White to off-white crystalline

powder[2]
Guidechem

Solubility
Sparingly soluble in water (1.1

g/L at 25°C)[2]
Guidechem

pKa 15.71 ± 0.50 (Predicted)[2] Guidechem

Experimental Protocols
A common and effective method for the synthesis of 4-Bromobenzamide is the conversion of

a 4-bromobenzoyl chloride to a primary amide.

Synthesis of 4-Bromobenzamide from 4-Bromobenzoyl
Chloride[7]
Materials:

4-Bromobenzoyl chloride

Concentrated ammonium hydroxide

Dichloromethane (DCM)

Deionized water

Ice bath

Procedure:

Dissolve 4-bromobenzoyl chloride in dichloromethane in a suitable flask.

Cool the flask in an ice bath to lower the temperature of the solution.
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Slowly add concentrated ammonium hydroxide dropwise to the stirred solution. A white

precipitate of 4-bromobenzamide will form.

Continue stirring the mixture for an additional 15-30 minutes after the addition of ammonium

hydroxide is complete.

Filter the solid product under vacuum.

Wash the collected solid with cold deionized water.

Dry the final product in a vacuum oven to obtain pure 4-Bromobenzamide.

Mandatory Visualizations
Experimental Workflow: Synthesis of 4-
Bromobenzamide
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Caption: Workflow for the synthesis of 4-Bromobenzamide.
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Signaling Pathway: Hedgehog Signaling Inhibition by
Benzamide Derivatives
While 4-Bromobenzamide itself is a versatile building block, its derivatives have been studied

for their potential to inhibit critical biological pathways, such as the Hedgehog (Hh) signaling

pathway, which is implicated in various forms of cancer.[6][7][8][9]
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Caption: Inhibition of the Hedgehog signaling pathway by benzamide derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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